Cas no 2640823-04-5 (2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine)

• Product Name: 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine
• CAS No: 2640823-04-5
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5316446
• PubChem ID: 155800426
• Update Time: 2025-05-20

2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-[2-(4-Methoxyphenyl)ethyl]-1-piperazinyl]-4-methylpyrimidine
• F6619-5760
• 2-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine
• AKOS040709673
• 2640823-04-5
• 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine

• Inchi： 1S/C18H24N4O/c1-15-7-9-19-18(20-15)22-13-11-21(12-14-22)10-8-16-3-5-17(23-2)6-4-16/h3-7,9H,8,10-14H2,1-2H3
• InChI Key： WVWPZBNODMMDRK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.7±55.0 °C(Predicted)
• pka: 7.45±0.10(Predicted)

Additional information on 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine

Compound CAS No 2640823-04-5: A Comprehensive Overview

The compound with CAS No 2640823-04-5, also known as 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential therapeutic applications. The molecule's structure features a pyrimidine ring system, a piperazine ring, and a methoxyphenyl group, making it a promising candidate for drug development.

Recent studies have highlighted the pyrimidine ring as a key structural element in various bioactive compounds. The presence of the piperazine ring further enhances the molecule's versatility, as piperazine derivatives are known for their ability to interact with biological targets such as enzymes and receptors. The methoxyphenyl group adds additional functionality, potentially influencing the compound's pharmacokinetic properties and bioavailability.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Research has shown that 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine exhibits potent inhibitory activity against several kinases, making it a valuable lead compound for drug discovery.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory and antioxidant effects. Studies conducted in vitro have demonstrated its ability to reduce oxidative stress and inhibit pro-inflammatory cytokines, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by the incorporation of the piperazine moiety and the methoxyphenyl group. These steps require precise control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided insights into its molecular structure, stereochemistry, and crystalline properties, which are essential for understanding its physical and chemical behavior.

In terms of pharmacokinetics, studies have shown that 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine exhibits favorable absorption profiles in preclinical models. Its ability to cross biological membranes suggests potential for systemic delivery, although further research is needed to optimize its bioavailability.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties and exploring its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No 2640823-04-5, or 2-{4-[2-(4-Methoxyphenyl)ethyl]piperazin-1-yl}-4-methylpyrimidine, represents a promising lead compound in drug discovery with potential applications in oncology, inflammation, and neurodegenerative diseases. Its unique structure and diverse biological activities make it a subject of continued interest among researchers in the field of medicinal chemistry.